2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide

• IUPAC Name: N-benzyl-2-[2-[(2-morpholin-4-yl-2-oxoethyl)amino]-2-oxoethoxy]acetamide
• InChI: InChI=1S/C17H23N3O5/c21-15(18-10-14-4-2-1-3-5-14)12-25-13-16(22)19-11-17(23)20-6-8-24-9-7-20/h1-5H,6-13H2,(H,18,21)(H,19,22)
• InChI Key: MPDUTXMCTHFPNA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CNC(=O)COCC(=O)NCC2=CC=CC=C2
• Molecular Formula: C17H23N3O5
• Molecular Weight: 349.4 g/mol

Description

2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide, also known as Boc-Lys(Mtt)-OH, is a chemical compound used in scientific research. It is a derivative of lysine, an essential amino acid that plays a crucial role in protein synthesis and other biochemical processes in the body. Boc-Lys(Mtt)-OH is used in various scientific applications, including drug discovery, peptide synthesis, and protein engineering.

Mechanism of Action

The mechanism of action of 2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH is not well understood. However, it is believed to work by modifying the structure and function of proteins and peptides. It may also interact with specific biological pathways to produce its effects.
Biochemical and Physiological Effects:
2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH has various biochemical and physiological effects, including the modulation of protein structure and function, the regulation of biological pathways, and the modification of enzyme activity. It has also been shown to have antimicrobial and anticancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH in lab experiments include its ability to modify protein structure and function, its versatility in peptide synthesis, and its potential use in drug discovery research. However, the limitations of using 2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH include its high cost, its potential toxicity, and the need for specialized equipment and expertise to work with it.

Future Directions

There are several future directions for research involving 2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH. These include the development of new methods for its synthesis, the exploration of its potential use in drug discovery research, and the investigation of its biological effects and mechanisms of action. Additionally, there is a need for further research into the safety and toxicity of 2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH, as well as its potential applications in various fields of science and medicine.
Conclusion:
In conclusion, 2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH is a chemical compound used in various scientific research applications, including drug discovery, peptide synthesis, and protein engineering. It has various biochemical and physiological effects and offers several advantages and limitations for lab experiments. There are also several future directions for research involving 2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH, including the development of new methods for its synthesis and the exploration of its potential use in drug discovery research.

Synthesis Methods

2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH can be synthesized using various methods, including solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis (SPPS). In SPPS, the compound is synthesized on a solid support, while in SPPS, the compound is synthesized in solution. The most common method used for the synthesis of 2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH is SPPS, which involves the sequential addition of amino acids to a growing peptide chain.

Scientific Research Applications

2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH is used in various scientific research applications, including drug discovery, peptide synthesis, and protein engineering. It is used as a building block in the synthesis of peptides and proteins with specific biological activities. It is also used as a protecting group for lysine residues in peptide synthesis. 2-[2-(benzylamino)-2-oxoethoxy]-N-[2-(4-morpholinyl)-2-oxoethyl]acetamide(Mtt)-OH is also used in drug discovery research to develop new drugs that target specific biological pathways.